![molecular formula C13H11N3S B1389287 N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine CAS No. 638211-90-2](/img/structure/B1389287.png)
N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine
Overview
Description
N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine is a compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. This compound is a benzothiazole derivative with a pyridine moiety attached to it. It has been synthesized using different methods and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
Target of Action
The primary target of N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine is the Mitogen-activated protein kinase 14 . This kinase plays a crucial role in cellular processes such as inflammation, cell growth, and apoptosis .
Mode of Action
It is known that the compound interacts with its target, the mitogen-activated protein kinase 14, leading to changes in the kinase’s activity . The specific nature of these changes and their downstream effects are subjects of ongoing research.
Biochemical Pathways
Given its target, it is likely that the compound influences pathways related to inflammation, cell growth, and apoptosis
Result of Action
Given its target, the compound likely influences cellular processes such as inflammation, cell growth, and apoptosis
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its target . .
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine in lab experiments is its potential applications in drug development. Its ability to exhibit antitumor, antibacterial, antifungal, and antiviral activities makes it a promising candidate for drug development. However, one of the limitations is that its mechanism of action is not fully understood, and further research is needed to elucidate its mode of action.
Future Directions
There are several future directions for the research on N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine. One of the future directions is to investigate its potential applications in drug development. Another future direction is to elucidate its mechanism of action and identify its molecular targets. Additionally, further studies are needed to determine its toxicity and pharmacokinetics in vivo.
Scientific Research Applications
N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine has shown potential applications in various scientific research fields. It has been reported to exhibit antitumor, antibacterial, antifungal, and antiviral activities. It has also been found to inhibit the activity of certain enzymes such as tyrosinase, acetylcholinesterase, and butyrylcholinesterase. These properties make it a promising candidate for drug development.
Properties
IUPAC Name |
N-(pyridin-2-ylmethyl)-1,3-benzothiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3S/c1-2-7-12-11(6-1)16-13(17-12)15-9-10-5-3-4-8-14-10/h1-8H,9H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNMLDERTJCOFJS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NCC3=CC=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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